QGHUFMJYAKCOPB-UHFFFAOYSA-L QGHUFMJYAKCOPB-UHFFFAOYSA-L
Brand Name: Vulcanchem
CAS No.: 104114-28-5
VCID: VC20754595
InChI: InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2
SMILES: COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
Molecular Formula: C42H34Cl4N4O6Pt
Molecular Weight: 1027.6 g/mol

QGHUFMJYAKCOPB-UHFFFAOYSA-L

CAS No.: 104114-28-5

Cat. No.: VC20754595

Molecular Formula: C42H34Cl4N4O6Pt

Molecular Weight: 1027.6 g/mol

* For research use only. Not for human or veterinary use.

QGHUFMJYAKCOPB-UHFFFAOYSA-L - 104114-28-5

Specification

CAS No. 104114-28-5
Molecular Formula C42H34Cl4N4O6Pt
Molecular Weight 1027.6 g/mol
IUPAC Name [6-amino-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]azanium;platinum(2+);tetrachloride
Standard InChI InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2
Standard InChI Key QGHUFMJYAKCOPB-UHFFFAOYSA-L
SMILES COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
Canonical SMILES COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]

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